Cas no 1532479-37-0 (1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1,3,5-trimethyl-)

• Product Name: 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1,3,5-trimethyl-
• CAS No: 1532479-37-0
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5274144
• Update Time: 2025-07-16

1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1,3,5-trimethyl-

• Inchi： 1S/C9H17N3O/c1-6-9(8(13)4-5-10)7(2)12(3)11-6/h8,13H,4-5,10H2,1-3H3
• InChI Key： KTTLRLVCDVWKSV-UHFFFAOYSA-N
• SMILES： C(C1C(=NN(C)C=1C)C)(O)CCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1,3,5-trimethyl-

Professional Introduction to Compound with CAS No. 1532479-37-0 and Product Name: 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1,3,5-trimethyl

The compound with the CAS number 1532479-37-0 and the product name 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1,3,5-trimethyl represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. Pyrazole derivatives are known for their structural versatility and functional group compatibility, making them valuable scaffolds for drug discovery.

One of the most striking features of this compound is its structural complexity, which includes a pyrazole core substituted with a hydroxymethyl group at the 4-position and an α-(2-aminoethyl) side chain. Additionally, the presence of three methyl groups at the 1, 3, and 5 positions of the pyrazole ring enhances its steric properties and influences its electronic characteristics. This unique structural arrangement contributes to the compound's distinct chemical and biological properties.

In recent years, there has been growing interest in developing novel pyrazole derivatives as potential therapeutic agents. The compound 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1,3,5-trimethyl has been extensively studied for its pharmacological potential. Research has demonstrated that pyrazole derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The hydroxymethyl group at the 4-position of the pyrazole ring is particularly important as it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.

The α-(2-aminoethyl) side chain adds another layer of functionality to this compound. Amino groups are well-known for their ability to form hydrogen bonds and participate in salt formation, which can significantly influence the compound's solubility and bioavailability. This side chain can also serve as a point for further chemical modification, allowing for the development of more complex derivatives with tailored biological activities. The three methyl groups at the 1, 3, and 5 positions of the pyrazole ring contribute to steric hindrance around the ring, which can affect how the compound interacts with biological targets.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. For instance, a study published in the journal *Bioorganic & Medicinal Chemistry* reported that certain pyrazole derivatives exhibit potent inhibitory activity against various enzymes involved in cancer cell proliferation. The compound 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1,3,5-trimethyl was found to show significant activity against kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), which are crucial for cancer cell signaling pathways.

Another area where this compound has shown promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Pyrazole derivatives have been investigated for their ability to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase). The structural features of 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1,3,5-trimethyl make it a potential candidate for developing novel anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and metal-catalyzed transformations have been employed to construct the complex framework of the molecule. The presence of multiple functional groups necessitates precise control over reaction conditions to avoid unwanted side products.

In conclusion,1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1, 3, 5-trimethyl represents a promising lead compound in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve,this compound could play a crucial role in developing novel treatments for various diseases.